Cas no 3585-52-2 (2-(4-ethylphenyl)propanoic acid)

2-(4-ethylphenyl)propanoic acid Properties

Names and Identifiers

• Benzeneacetic acid,4-ethyl-a-methyl-
• Tivozanib (AV-951)
• 2-(4-ethylphenyl)propanoic acid
• (2RS)-2-(4-ETHYLPHENYL) PROPANOIC ACID
• (2RS)-2-(4-Ethylphenyl)propionic acid
• 4-Ethyl-α-methylbenzeneacetic acid
• p-Ethylhydratropic acid
• 2-(p-Ethylphenyl)propionic acid
• Ibuprofen EP Impurity N
• (2RS)-2-(4-Ethylphenyl)propanoic Acid; Ibuprofen Imp. N (EP); Ibuprofen Impurity N
• Propanoic acid, 2-(4-ethylphenyl)
• 2-(4-Ethylphenyl)propanoicacid
• 2-(4-Ethylphenyl)-propanoic acid
• MFCD08275594
• Ibuprofen specified impurity N [EP]
• IBUPROFEN IMPURITY N [EP IMPURITY]
• 4-ethylphenylpropionic acid
• 7TM57OUE60
• 2-(4-ethyl-phenyl)-propionic acid
• SCHEMBL1512673
• IMP. N (EP): (2RS)-2-(4-ETHYLPHENYL)-PROPANOIC ACID
• UNII-7TM57OUE60
• Q27268831
• CS-0120856
• BENZENEACETIC ACID, 4-ETHYL-.ALPHA.-METHYL-
• 3585-52-2
• (2RS)-2-(4-ETHYLPHENYL)PROPANOIC ACID
• 2-(4-Ethylphenyl)propionic Acid
• AKOS010488468
• Z792377226
• p-EthylhydratropicAcid-d3
• EN300-66753
• Ibuprofen impurity N
• Benzeneacetic acid, 4-ethyl-alpha-methyl-
• A899633
• (+/-)-2-(4-Ethylphenyl)propanoic acid
• Ibuprofen Imp.N : (2RS)-2-(4-Ethylphenyl)propionic Acid
• Ibuprofen EP Impurity N (p-Ethylhydratropic Acid)
• (2RS)-2-(4-ETHYLPHENYL)PROPANOICACID
• DB-335949
• Benzeneacetic acid, 4-ethyl-a-methyl-
• 1ST161049
• +Expand

• MDL： MFCD08275594
• InChIKey： VGMCZELQCNPMQV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-3-9-4-6-10(7-5-9)8(2)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)
• SMILES： C(C1C=CC(C(C)C(O)=O)=CC=1)C

Computed Properties

• Exact Mass: 178.09938g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.09938g/mol
• Monoisotopic Mass: 178.09938g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.43710
• PSA: 37.30000
• Melting Point: 35-38 ºC
• Density: 1.067